Cas no 69609-77-4 (Pentanoic acid,5-[(3aS,4R,5R,6aS)-hexahydro-5-hydroxy-4-[(1E,3S)-3-hydroxy-1-octenyl]-2(1H)-pentalenylidene]-,(5Z)- (9CI))

Pentanoic acid,5-[(3aS,4R,5R,6aS)-hexahydro-5-hydroxy-4-[(1E,3S)-3-hydroxy-1-octenyl]-2(1H)-pentalenylidene]-,(5Z)- (9CI) structure

69609-77-4 structure

Product Name:Pentanoic acid,5-[(3aS,4R,5R,6aS)-hexahydro-5-hydroxy-4-[(1E,3S)-3-hydroxy-1-octenyl]-2(1H)-pentalenylidene]-,(5Z)- (9CI)

CAS No:69609-77-4

MF:C₂₁H₃₄O₄

MW:350.492267131805

CID:500552

PubChem ID:5311242

Update Time:2025-04-19

Pentanoic acid,5-[(3aS,4R,5R,6aS)-hexahydro-5-hydroxy-4-[(1E,3S)-3-hydroxy-1-octenyl]-2(1H)-pentalenylidene]-,(5Z)- (9CI) Chemical and Physical Properties

Names and Identifiers

- Pentanoic acid,5-[(3aS,4R,5R,6aS)-hexahydro-5-hydroxy-4-[(1E,3S)-3-hydroxy-1-octenyl]-2(1H)-pentalenylidene]-,(5Z)- (9CI)
- (5Z)-6A-CARBAPROSTAGLANDIN I2
- 5-cis Carbaprostacyclin
- 6,9ALPHA-METHYLENE-11ALPHA,15S-DIHYDROXY-PROSTA-5Z,13E-DIEN-1-OIC ACID
- carbacyclin
- carbaprostacyclin
- Carbocyclic PGI2
- MFCD00210824
- 6a-Carba-prostaglandin I2
- 5-[5-Hydroxy-4-(3-hydroxy-oct-1-enyl)-hexahydro-pentalen-2-ylidene]-pentanoic acidCarbacyclin
- BDBM50109546
- SR-01000946526-1
- 5-[(3aS,4R,5R,6aS)-5-Hydroxy-4-((S)-3-hydroxy-oct-1-enyl)-hexahydro-pentalen-(2Z)-ylidene]-pentanoic acid
- CHEMBL148319
- AKOS040755139
- SR-01000946526
- SCHEMBL10732794
- CHEBI:173208
- XZFRIPGNUQRGPI-WLPVIMDJSA-N
- 69609-77-4
- (5Z)-5-[(3aS,4R,5R,6aS)-5-hydroxy-4-[(E,3S)-3-hydroxyoct-1-enyl]-3,3a,4,5,6,6a-hexahydro-1H-pentalen-2-ylidene]pentanoic acid
- Pentanoic acid,5-[(3aS,4R,5R,6aS)-hexahydro-5-hydroxy-4-[(1E,3S)-3-hydroxy-1-octenyl]-2(1H)-pentalenylidene]-,(5E)-
- Q27075699
- 5-cis-Carbaprostacyclin
- GTPL1893
- 6,9.alpha.-Methylene-11.alpha.,15S-dihydroxy-prosta-5Z,13E-dien-1-oic acid
- HMS3648L12
- CS-0086294
- DB-214993
- HY-124363
- (5Z)-5-[(3as,4r,5r,6as)-5-hydroxy-4-[(1e,3s)-3-hydroxy-1-octen-1-yl]hexahydro-2(1h)-pentalenylidene]pentanoic acid
- G91416
- Inchi： 1S/C21H34O4/c1-2-3-4-8-17(22)10-11-18-19-13-15(7-5-6-9-21(24)25)12-16(19)14-20(18)23/h7,10-11,16-20,22-23H,2-6,8-9,12-14H2,1H3,(H,24,25)/b11-10+,15-7-/t16-,17-,18+,19-,20+/m0/s1
- InChI Key： XZFRIPGNUQRGPI-WLPVIMDJSA-N
- SMILES： O[C@@H]1C[C@@H]2C/C(=C/CCCC(=O)O)/C[C@@H]2[C@H]1/C=C/[C@H](CCCCC)O

Computed Properties

Exact Mass: 334.25100
Monoisotopic Mass: 350.24570956g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 25
Rotatable Bond Count: 10
Complexity: 482
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 5
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 2
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 77.8Å²

Experimental Properties

PSA: 57.53000
LogP: 5.10130

Pentanoic acid,5-[(3aS,4R,5R,6aS)-hexahydro-5-hydroxy-4-[(1E,3S)-3-hydroxy-1-octenyl]-2(1H)-pentalenylidene]-,(5Z)- (9CI) Pricemore >>

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